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Compound Name: Fluorescent Brightener 134

Cat. No.: B082286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescent Brightener 134 is a stilbene-based fluorescent dye that serves as a rapid and

effective tool for the visualization of fungal elements in various samples. Its high affinity for

chitin and cellulose, primary components of fungal cell walls, results in a strong blue

fluorescence under ultraviolet (UV) excitation, enabling clear differentiation of fungal structures

from background materials. This application note provides a detailed protocol for the use of

Fluorescent Brightener 134 in fungal staining for microscopy, along with its mechanism of

action and relevant technical data.

Principle and Mechanism of Action
Fluorescent Brightener 134, a diaminostilbene derivative, functions through a non-covalent

binding mechanism to the β-1,4-glycosidic linkages of chitin and cellulose polymers within the

fungal cell wall. Upon binding, the molecule undergoes a conformational change that enhances

its fluorescence. When excited with UV light, the bound dye emits a bright blue light, making

the fungal hyphae, spores, and other structures clearly visible against a dark background. The

addition of a potassium hydroxide (KOH) solution aids in clearing the sample matrix, reducing

background autofluorescence and improving the visibility of the stained fungal elements.
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Staining Mechanism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

